3-(4-aminophenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 3-(4-aminophenyl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C10H9N3O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,11H2,(H,12,13)(H,14,15)
• InChI Key: XDAMYQIUNAEJEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=C2)C(=O)O)N
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

3-(4-Aminophenyl)-1H-pyrazole-5-carboxylic acid, also known as APPCA, is a versatile organic compound that has been widely studied in the scientific community due to its numerous applications and its mechanism of action. This compound is a member of the pyrazole family and has been used in various fields including medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

Synthesis and Functionalization

Studies have explored the synthesis and functionalization of pyrazole derivatives for various applications. For instance, Yıldırım and Kandemirli (2006) investigated the functionalization reactions of pyrazole carboxylic acids with aminophenols, leading to N-(hydroxyphenyl)-pyrazole carboxamides with potential for further chemical modification and application in diverse fields (İ. Yıldırım & F. Kandemirli, 2006). Another study by the same authors in 2005 delved into functionalization with 2,3-diaminopyridine, revealing pathways for synthesizing pyrazole carboxamide derivatives (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

Structural and Spectroscopic Evaluations

Research on pyrazole derivatives also includes structural and spectroscopic evaluations, with studies such as the one by Tamer et al. (2015), which focused on the synthesis and characterization of bis(4-methoxyphenyl)-pyrazole carbothioic O-acid, demonstrating its potential nonlinear optical properties (Ö. Tamer et al., 2015).

Pharmacological Applications

On the pharmacological front, compounds derived from 3-(4-aminophenyl)-1H-pyrazole-5-carboxylic acid have been investigated for their potential as bioactive molecules. Hassan et al. (2014) synthesized aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activity against Ehrlich Ascites Carcinoma cells, indicating the potential for developing new anticancer agents (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014).

Nonlinear Optical Materials

Research into the optical properties of pyrazole derivatives by Chandrakantha et al. (2013) identified N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates as promising materials for optical limiting applications, showcasing the versatility of pyrazole compounds in materials science (B. Chandrakantha et al., 2013).